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Introduction
Ensorb®, a trade name for expanded perlite, is a lightweight granular material derived from the

heating of perlite ore, a naturally occurring amorphous volcanic glass. Its composition is

primarily sodium potassium aluminum silicate.[1][2] Due to its high porosity, low density, and

chemical inertness, Ensorb® is utilized in various industrial applications, including as an

absorbent and filter aid. In the pharmaceutical industry, materials with these properties are of

interest as potential excipients, such as glidants or carriers for liquid actives. A thorough

understanding of the temperature and chemical stability of Ensorb® is crucial for its

consideration and application in drug development and manufacturing, ensuring the safety,

efficacy, and shelf-life of the final pharmaceutical product.

This technical guide provides an in-depth analysis of the temperature and chemical stability of

Ensorb® (expanded perlite), presenting quantitative data, detailed experimental protocols, and

workflow diagrams to support its evaluation for pharmaceutical applications.

Temperature Stability
Expanded perlite exhibits high thermal stability, making it suitable for processes that involve

elevated temperatures, such as drying and certain manufacturing steps. It is non-combustible
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and maintains its structural integrity over a wide temperature range.

Summary of Thermal Properties
The key thermal properties of expanded perlite are summarized in the table below.

Property Value Reference

Melting Point 1260 - 1343 °C [2]

Softening Point 871 - 1093 °C [2]

Maximum Use Temperature ~900 °C [3]

Combustibility Non-combustible

Thermal Conductivity See Table 2.2

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential

techniques to quantify the thermal stability of materials. TGA measures the change in mass of a

sample as a function of temperature, while DSC measures the heat flow into or out of a sample

as it is heated or cooled.
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Temperature Range
(°C)

Mass Loss (%) Observation Reference

Ambient - 200 ~1.4
Loss of adsorbed

moisture
[4]

200 - 500 ~0.3
Gradual loss of

structural water
[4]

> 500 Negligible High thermal stability [4]

DSC Events

~250 Exothermic Peak

Attributed to glass

compression and

internal surface area

diminution

[4]

A simultaneous TGA-DSC analysis of expanded perlite can be conducted to evaluate its

thermal stability.

Objective: To determine the temperature-dependent mass loss and thermal events of expanded

perlite.

Apparatus:

Simultaneous Thermal Analyzer (TGA-DSC)

Analytical balance

Alumina or platinum crucibles

Procedure:

Calibrate the TGA-DSC instrument for temperature and mass according to the

manufacturer's instructions.

Weigh approximately 10-15 mg of the expanded perlite sample into a tared TGA crucible.
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Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 50-100 mL/min for at

least 30 minutes to ensure an inert atmosphere.

Heat the sample from ambient temperature to 1000 °C at a constant heating rate of 10

°C/min.

Record the mass loss (TGA) and differential heat flow (DSC) as a function of temperature.

Analyze the resulting TGA and DSC curves to identify thermal events such as moisture loss,

decomposition, and phase transitions.

Sample Preparation Instrumental Analysis Data Acquisition & Analysis

Weigh 10-15 mg of
expanded perlite

Place sample in
TGA crucible

Load crucible
into TGA-DSC

Purge with N2
(50-100 mL/min)

Heat to 1000°C
at 10°C/min

Record mass loss (TGA)
and heat flow (DSC) Analyze thermal events

Click to download full resolution via product page

Caption: Workflow for TGA-DSC analysis of expanded perlite.

Chemical Stability
Expanded perlite is generally considered chemically inert and resistant to attack from most

chemicals, with the notable exception of hydrofluoric acid. Its stability across a range of pH

values and in the presence of various organic solvents and pharmaceutical excipients is a

critical consideration for its use in drug formulations.

pH Stability
Expanded perlite is pH neutral, with a 10% slurry in distilled water typically exhibiting a pH

between 6.5 and 7.5.[1] The amorphous aluminosilicate structure can be susceptible to

degradation under strongly acidic or alkaline conditions, which may lead to the leaching of

constituent ions.
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Quantitative data on the degradation of expanded perlite as a function of pH is limited in

publicly available literature. However, studies on similar amorphous aluminosilicates suggest

that the dissolution rate is minimized in the neutral pH range and increases significantly at pH

values below 3 and above 10.

pH Condition Observation Potential Impact

< 3 (Strongly Acidic)
Increased dissolution of

aluminosilicate matrix.

Leaching of Al³⁺, Na⁺, K⁺ ions.

Potential for drug-excipient

interaction.

3 - 9 (Acidic to slightly Alkaline)
Generally stable with minimal

degradation.

Low risk of leaching and

interaction.

> 9 (Strongly Alkaline)
Increased dissolution of silica

network.

Formation of silicates, potential

for gelation and changes in

physical properties.

Objective: To evaluate the structural integrity and leaching of ions from expanded perlite at

different pH values.

Materials:

Expanded perlite

Buffered solutions at pH 2, 4, 7, 9, and 12

Agitator/shaker

ICP-MS or ICP-OES for elemental analysis

SEM for morphological analysis

Procedure:

Disperse a known mass (e.g., 1 g) of expanded perlite in a fixed volume (e.g., 100 mL) of

each buffered solution in separate, sealed containers.
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Agitate the suspensions at a constant temperature (e.g., 25 °C or 40 °C for accelerated

testing) for a defined period (e.g., 7, 14, and 28 days).

At each time point, withdraw an aliquot of the supernatant and filter it.

Analyze the filtrate for the concentration of leached ions (Si, Al, Na, K) using ICP-MS or ICP-

OES.

After the final time point, recover the solid perlite by filtration, wash with deionized water, and

dry.

Examine the morphology of the treated perlite using SEM to assess any changes in the

surface structure.

Compatibility with Organic Solvents
The compatibility of expanded perlite with organic solvents is essential for its use in

formulations where such solvents are employed during manufacturing. Given its inert nature,

significant interactions are not expected with most common organic solvents.

Solvent Compatibility Observation

Alcohols (Methanol, Ethanol,

Isopropanol)
Compatible

No visible changes to the

material.

Ketones (Acetone, Methyl

Ethyl Ketone)
Compatible

No visible changes to the

material.

Esters (Ethyl Acetate) Compatible
No visible changes to the

material.

Halogenated Solvents

(Dichloromethane)
Compatible

No visible changes to the

material.

Hydrocarbons (Hexane,

Toluene)
Compatible

No visible changes to the

material.

Note: The compatibility is based on the general chemical inertness of silicates. Specific

quantitative data on degradation or leaching in these solvents is not readily available and would
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require experimental verification as outlined below.

Objective: To assess the physical and chemical stability of expanded perlite in the presence of

common organic solvents.

Materials:

Expanded perlite

Selected organic solvents (e.g., methanol, ethanol, acetone, dichloromethane, ethyl acetate)

Sealed containers

Shaker

Analytical balance

FTIR spectrometer

Procedure:

Place a pre-weighed amount of expanded perlite into separate sealed containers for each

solvent.

Add a sufficient volume of the respective solvent to completely immerse the perlite.

Store the containers at ambient and elevated temperatures (e.g., 40 °C) for a specified

duration (e.g., 4 weeks).

Periodically observe for any changes in the appearance of the perlite or the solvent.

At the end of the study, filter the perlite, dry it, and re-weigh to check for any mass loss.

Analyze the dried perlite using FTIR to detect any changes in its chemical structure.

Analyze the solvent for any leached substances, if necessary.

Compatibility with Pharmaceutical Excipients
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Drug-excipient compatibility studies are a critical component of pre-formulation. While

expanded perlite is largely inert, its high surface area could potentially lead to surface

interactions with active pharmaceutical ingredients (APIs) or other excipients.

Physical Adsorption: The porous nature of expanded perlite may lead to the physical

adsorption of APIs or other excipients onto its surface. This could potentially affect drug

release profiles.

Surface Acidity/Basicity: Although neutral in slurry, the surface of silicates can possess acidic

or basic sites that could catalyze the degradation of sensitive APIs.

Moisture Content: The inherent moisture in expanded perlite could be a factor in the stability

of moisture-sensitive drugs.

Objective: To screen for potential physical and chemical incompatibilities between expanded

perlite and an API.

Materials:

Expanded perlite

Active Pharmaceutical Ingredient (API)

Other selected excipients (e.g., lactose, microcrystalline cellulose, magnesium stearate)

DSC and TGA instruments

HPLC with a stability-indicating method for the API

FTIR spectrometer

Climate chamber (e.g., 40 °C / 75% RH)

Procedure:

Prepare binary mixtures of expanded perlite and the API, typically in a 1:1 ratio by weight.

Prepare ternary mixtures including other common excipients.
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Analyze the individual components and the mixtures by DSC, TGA, and FTIR to establish

baseline data.

Store the mixtures under accelerated stability conditions (e.g., 40 °C / 75% RH) for a defined

period (e.g., 4 weeks).

Analyze the stored mixtures at predetermined time points (e.g., 1, 2, and 4 weeks) using:

DSC and TGA: To detect any changes in thermal behavior (e.g., appearance of new

peaks, shifts in melting points) that might indicate an interaction.

FTIR: To identify any changes in the characteristic vibrational bands of the API or

excipients.

HPLC: To quantify the API and detect the formation of any degradation products.

Mixture Preparation

Initial Analysis (T=0)

Accelerated Stability Storage

Analysis at T=1, 2, 4 weeks

Evaluation

Prepare binary (API + Perlite)
and ternary mixtures

DSC TGA FTIR HPLC

Store at 40°C / 75% RH
for 4 weeks

Compare T=0 and T=final data.
Assess compatibility.

DSC TGA FTIR HPLC

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for drug-excipient compatibility screening.

Conclusion
Ensorb® (expanded perlite) is a thermally stable and generally chemically inert material. Its

high melting point and resistance to thermal degradation make it suitable for pharmaceutical

processes involving heat. It is stable in a neutral pH range and compatible with most common

organic solvents. However, its stability can be compromised in strongly acidic or alkaline

conditions. As with any excipient, thorough compatibility studies with the specific API and other

components of a formulation are essential to ensure the stability and performance of the final

drug product. The experimental protocols and workflows provided in this guide offer a

framework for conducting such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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